Cas no 872091-99-1 (3-Thiophenecarboxylic acid, 5-(1-cyano-1-methylethyl)-)

• Product Name: 3-Thiophenecarboxylic acid, 5-(1-cyano-1-methylethyl)-
• CAS No: 872091-99-1
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 1866165
• PubChem ID: 68848142
• Update Time: 2025-04-21

3-Thiophenecarboxylic acid, 5-(1-cyano-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-(1-cyano-1-methylethyl)-
• 5-(1-cyano-1-methylethyl)thiophene-3-carboxylic acid
• SCHEMBL3942343
• 872091-99-1
• DB-316811

• Inchi： 1S/C9H9NO2S/c1-9(2,5-10)7-3-6(4-13-7)8(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： QCPIGVXMSVRBKO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C=C1C(C#N)(C)C

Computed Properties

• Exact Mass: 195.03539970Da
• Monoisotopic Mass: 195.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.3Ų